Cas no 76835-05-7 (Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:2))
76835-05-7 structure
Product Name:Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:2)
CAS No:76835-05-7
MF:C10H15Cl3N2
MW:269.598499536514
CID:572531
PubChem ID:3018683
Update Time:2025-04-19
Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:2)
- 1-(2-chlorophenyl)piperazine dihydrochloride
- Piperazine,1-(2-chlorophenyl)-,dihydrochloride
- AKOS025402428
- UBXIECYGXFARTC-UHFFFAOYSA-N
- NSC 71660
- NS00089424
- AC-8979
- 76835-05-7
- EINECS 278-559-7
- SCHEMBL6577765
- 1-(2-chlorophenyl)piperazine;dihydrochloride
- 1-(2-Chlorophenyl)piperazine HCl
-
- Inchi: 1S/C10H13ClN2.2ClH/c11-9-3-1-2-4-10(9)13-7-5-12-6-8-13;;/h1-4,12H,5-8H2;2*1H
- InChI Key: UBXIECYGXFARTC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N1CCNCC1.Cl.Cl
Computed Properties
- Exact Mass: 268.03000
- Monoisotopic Mass: 268.030082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27000
- LogP: 3.74740
Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:2) Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
76835-05-7 (Piperazine,1-(2-chlorophenyl)-, hydrochloride (1:2)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent